Cas no 1099058-83-9 (1-(1H-Indazole-5-carbonyl)piperidine-3-carboxylic acid)

• Product Name: 1-(1H-Indazole-5-carbonyl)piperidine-3-carboxylic acid
• CAS No: 1099058-83-9
• MF: C₁₄H₁₅N₃O₃
• MW: 273.287203073502
• CID: 5703365
• PubChem ID: 43355800
• Update Time: 2025-05-20

1-(1H-Indazole-5-carbonyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indazole-5-carbonyl)piperidine-3-carboxylic acid
• 1-(1H-indazole-5-carbonyl)piperidine-3-carboxylicacid
• EN300-64601
• Z398851162
• 1099058-83-9
• AKOS009368817
• CS-0253509
• 3-Piperidinecarboxylic acid, 1-(1H-indazol-5-ylcarbonyl)-
• 1-(1H-Indazole-5-carbonyl)piperidine-3-carboxylic acid

• Inchi： 1S/C14H15N3O3/c18-13(17-5-1-2-10(8-17)14(19)20)9-3-4-12-11(6-9)7-15-16-12/h3-4,6-7,10H,1-2,5,8H2,(H,15,16)(H,19,20)
• InChI Key： VOZKHYYVGPYUQV-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(C2C=CC3=C(C=NN3)C=2)=O)CCC1)=O

Computed Properties

• Exact Mass: 273.11134135g/mol
• Monoisotopic Mass: 273.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 86.3Ų

Experimental Properties

• Density: 1.420±0.06 g/cm3(Predicted)
• Boiling Point: 576.1±40.0 °C(Predicted)
• pka: 4.33±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines

Additional information on 1-(1H-Indazole-5-carbonyl)piperidine-3-carboxylic acid

1-(1H-Indazole-5-carbonyl)piperidine-3-carboxylic Acid: A Comprehensive Overview

The compound 1-(1H-Indazole-5-carbonyl)piperidine-3-carboxylic acid (CAS No. 1099058-83-9) is a fascinating molecule with significant potential in the fields of pharmacology and organic chemistry. This compound is characterized by its unique structure, which combines the indazole moiety with a piperidine ring, creating a versatile platform for various biological activities. Recent studies have highlighted its promising applications in drug discovery, particularly in the development of novel therapeutic agents targeting complex biological systems.

Indazoles are heterocyclic aromatic compounds known for their stability and ability to participate in hydrogen bonding, making them valuable in medicinal chemistry. The indazole ring in 1-(1H-Indazole-5-carbonyl)piperidine-3-carboxylic acid is connected to a piperidine ring via a carbonyl group, forming a bicyclic structure that enhances its pharmacokinetic properties. This structure not only improves bioavailability but also contributes to the compound's ability to interact with target proteins in a specific manner.

Recent research has focused on the antiproliferative activity of 1-(1H-Indazole-5-carbonyl)piperidine-3-carboxylic acid, particularly in cancer cell lines. Studies conducted at leading institutions have demonstrated that this compound exhibits selective cytotoxicity against various cancer cells, suggesting its potential as an anticancer agent. The mechanism of action appears to involve modulation of key signaling pathways, such as the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer.

In addition to its antiproliferative effects, 1-(1H-Indazole-5-carbonyl)piperidine-3-carboxylic acid has shown promise in modulating inflammatory responses. Preclinical studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1-(1H-Indazole-5-carbonyl)piperidine-3-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring that the compound is suitable for both preclinical and clinical studies.

From an analytical standpoint, the characterization of 1-(1H-Indazole-5-carbonyl)piperidine-3-carboxylic acid has been performed using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have provided detailed insights into the compound's molecular structure and stereochemistry, which are critical for understanding its pharmacological properties.

Looking ahead, the development of 1-(1H-Indazole-5-carbonyl)piperidine-3-carboxylic acid into a clinical candidate will require extensive preclinical testing to evaluate its safety profile and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive this forward, leveraging cutting-edge technologies such as artificial intelligence for drug design and high-throughput screening.

In conclusion, 1-(1H-indazole-5-carbonyl)piperidine-3-carboxylic acid (CAS No. 1099058–83–9) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable tool in the fight against diseases such as cancer and inflammation. As research continues to unfold, this compound has the potential to make a meaningful impact on human health.